(1R,4As,10aS)-7-Isopropyl-1,4a-dimethyl-1,2,3,4,4a,9,10,10a-octahydrophenanthrene-1-carboxylic acid

• CAS No.: 1740-19-8
• Product Name: (1R,4As,10aS)-7-Isopropyl-1,4a-dimethyl-1,2,3,4,4a,9,10,10a-octahydrophenanthrene-1-carboxylic acid
• Molecular Formula: C₂₀H₂₈O₂
• Molecular Weight: 300.4 g/mol
• IUPAC Name: (1S,4aS,10aR)-1,4a-dimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylic acid
• Standard InChI: InChI=1S/C20H28O2/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22/h6,8,12-13,17H,5,7,9-11H2,1-4H3,(H,21,22)/t17-,19-,20+/m1/s1
• Standard InChIKey: NFWKVWVWBFBAOV-RLLQIKCJSA-N
• Isomeric SMILES: CC(C)C1=CC2=C(C=C1)[C@]3(CCC[C@]([C@@H]3CC2)(C)C(=O)O)C
• SMILES: CC(C)C1=CC2=C(C=C1)C3(CCCC(C3CC2)(C)C(=O)O)C
• Canonical SMILES: CC(C)C1=CC2=C(C=C1)C3(CCCC(C3CC2)(C)C(=O)O)C
• Appearance: Powder
• Physical Description: DryPowder, Liquid; Liquid
• Description: Dehydroabietic acid, also known as dehydroabietate, belongs to the class of organic compounds known as diterpenoids. These are terpene compounds formed by four isoprene units. Dehydroabietic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Dehydroabietic acid has been detected in multiple biofluids, such as saliva and blood. Within the cell, dehydroabietic acid is primarily located in the membrane (predicted from logP) and cytoplasm.
• Solubility: 2.20e-05 M
• Synonyms: (1R,4aS,10aR)-1,2,3,4,4a,9,10,10a-Octahydro-1,4a-dimethyl-7-(1-methylethyl)-1-phenanthrenecarboxylic Acid; 13-Isopropylpodocarpa-8,11,13-trien-15-oic Acid; (+)-Dehydroabietic acid; Abieta-8,11,13-trien-18-oic acid; NSC 2952; [1R-(1α,4aβ,10aα)]-1,2,3,
• PubChem Compound: 1201531
• Last Modified: Nov 11 2021